Cas no 1995071-89-0 (1-phenyl-1H-pyrazole-3-sulfonamide)

1-Phenyl-1H-pyrazole-3-sulfonamide is a sulfonamide derivative featuring a pyrazole core substituted with a phenyl group at the 1-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or active moiety. The sulfonamide functional group enhances its binding affinity to biological targets, while the phenyl-pyrazole scaffold contributes to structural diversity and stability. Its well-defined synthesis route allows for high purity and reproducibility, making it suitable for applications in drug discovery and chemical biology. The compound's balanced lipophilicity and electronic properties further support its utility in designing enzyme inhibitors or receptor modulators.

1-phenyl-1H-pyrazole-3-sulfonamide structure

1995071-89-0 structure

Product Name:1-phenyl-1H-pyrazole-3-sulfonamide

CAS No:1995071-89-0

MF:C₉H₉N₃O₂S

MW:223.251660108566

CID:4633247

PubChem ID:122480746

Update Time:2025-10-19

1-phenyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-phenyl-1H-pyrazole-3-sulfonamide
- Inchi： 1S/C9H9N3O2S/c10-15(13,14)9-6-7-12(11-9)8-4-2-1-3-5-8/h1-7H,(H2,10,13,14)
- InChI Key： BTIBNRILAXLIQY-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C=CC(S(N)(=O)=O)=N1

Computed Properties

Exact Mass: 223.04154771g/mol
Monoisotopic Mass: 223.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 86.4Å²

1-phenyl-1H-pyrazole-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-399897-0.05g	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95.0%	0.05g	$245.0	2025-03-15
Enamine	EN300-399897-0.1g	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95.0%	0.1g	$366.0	2025-03-15
Enamine	EN300-399897-0.25g	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95.0%	0.25g	$524.0	2025-03-15
Enamine	EN300-399897-0.5g	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95.0%	0.5g	$824.0	2025-03-15
Enamine	EN300-399897-1.0g	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95.0%	1.0g	$1057.0	2025-03-15
Enamine	EN300-399897-2.5g	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95.0%	2.5g	$2071.0	2025-03-15
Enamine	EN300-399897-5.0g	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95.0%	5.0g	$3065.0	2025-03-15
Enamine	EN300-399897-10.0g	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95.0%	10.0g	$4545.0	2025-03-15
Aaron	AR01E7XK-50mg	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95%	50mg	$362.00	2025-02-10
Aaron	AR01E7XK-100mg	1-phenyl-1H-pyrazole-3-sulfonamide	1995071-89-0	95%	100mg	$529.00	2025-02-10